Cas no 89097-74-5 (4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(1-oxopropyl)-)

• Product Name: 4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(1-oxopropyl)-
• CAS No: 89097-74-5
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 612502
• PubChem ID: 71322021
• Update Time: 2025-04-19

4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(1-oxopropyl)-
• 6-chloro-2-propanoyl-1,3-dihydroisoquinolin-4-one
• 6-Chloro-2-propionyl-2,3-dihydroisoquinolin-4(1H)-one
• 6-Chloro-2-propanoyl-2,3-dihydroisoquinolin-4(1H)-one
• 89097-74-5
• DTXSID90751751

• Inchi： 1S/C12H12ClNO2/c1-2-12(16)14-6-8-3-4-9(13)5-10(8)11(15)7-14/h3-5H,2,6-7H2,1H3
• InChI Key： KKKMEWRUSPPYCX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CN(C(CC)=O)C2)=O

Computed Properties

• Exact Mass: 237.0556563g/mol
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.4Ų